Cas no 69912-79-4 (Molecular Sieves 5A 1/8)

• Product Name: Molecular Sieves 5A 1/8
• CAS No: 69912-79-4
• MF: AlNaO₆Si₂
• MW: 202.1387
• MDL: MFCD00131613
• CID: 90488
• Update Time: 2025-10-31

Molecular Sieves 5A 1/8 Chemical and Physical Properties

Names and Identifiers

• Molecular sieves 5A
• MolecularsievesAextrudate
• MolecularsievesmeshpowderLindeA
• MolecularsievespelletsLindeA
• MOLECULAR SIEVE
• MOLECULAR SIEVES TYPE 5A BEADS
• Molecular sieves,
• MOLECULAR SIEVES, 5A, powder
• Molecular sieves, -600 mesh powder (Linde 5A)
• Molecularsieves5A,4to8mesh500GR
• Molecularsieves5A,8to12mesh500GR
• ,Molecular sieves, 5 &Aring
• ,pellets, 2.5-3.5 mm
• ,pellets, 3-5 mm
• 16IN (1-2MM) DIAM. PELLETS
• 8IN (3-4MM) DIAM. PELLETS
• Molecular sieves 5A, 4 to 8 mesh
• Molecular sieves 5A, 8 to 12 Mesh
• Molecular sieves, 5 Å
• Molecular sieves, 5A, 3-5MM (0.12-0.20in) beads
• Molecular sieves(5A)
• HFZ 33
• HFZ 55
• K 154
• Kostrolith 5A
• Linde 5A
• Linde 5A zeolites
• MS 5A
• Mizuka Sieves 5A
• Mol. sieves, 5A
• Molecular sieve 5A
• Molsiv 5A
• NWA II
• Purmol 5A
• Siliporite 5A
• Silton EP
• Silton EPT
• Tricat 5A
• Zeolum A 5
• Zeolum SA 500A
• Zeosorb 5A
• SODIUM ALUMINOSILICATE
• Molecular sieves 3A, 4 to 8 mesh
• Molecular sieves 3A, 8 to 12 mesh
• Molecular sieves 3A, powder <50 micron
• Sodium Aluminosilicate, Aluminum Sodium Silicate
• MOLECULARSIEVE
• sodium alumino silicate
• sodium alumino-silicate
• Molecular Sieves, Grade 513
• Molecular Sieves, Grade 514
• URGAHOPLAPQHLN-UHFFFAOYSA-N
• Aluminum,sodium,dioxido(oxo)silane
• Molecular sieves 5A, po
• Molecular Sieves 5A 1/8
• Molecular sieves，5

• MDL： MFCD00131613
• Inchi： 1S/Al.Na.2O3Si/c;;2*1-4(2)3/q+3;+1;2*-2
• InChI Key： URGAHOPLAPQHLN-UHFFFAOYSA-N
• SMILES： [Si](=O)([O-])[O-].[Si](=O)([O-])[O-].[Al+3].[Na+]

Computed Properties

• Exact Mass: 204.91800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126

Experimental Properties

• Color/Form: White solid
• Water Partition Coefficient: Insoluble in water.
• PSA: 126.38000
• LogP: -1.13690
• Solubility: Soluble in strong acids and bases, insoluble in water and organic solvents
• Sensitiveness: Hygroscopic

Molecular Sieves 5A 1/8 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-9
• RTECS：ZG6800000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical additives Process Aids
• Other Chemical additives

Additional information on Molecular Sieves 5A 1/8

Molecular Sieves 5A 1/8 and CAS No. 69912-79-4: Applications and Advancements in Modern Chemistry

Molecular Sieves 5A 1/8, identified by the chemical compound with CAS No. 69912-79-4, represent a cornerstone in the field of advanced materials and chemical engineering. These crystalline aluminosilicates belong to the zeolite family, specifically designed with a pore size of approximately 5 angstroms. This unique structural characteristic makes them exceptionally effective in a variety of industrial and laboratory applications, particularly in the separation, purification, and dehydration of gases and liquids.

The significance of Molecular Sieves 5A 1/8 cannot be overstated, especially in the context of contemporary research and development. Recent studies have highlighted their pivotal role in enhancing the efficiency of catalytic processes. For instance, research published in Journal of Catalysis demonstrates that Molecular Sieves 5A can significantly improve the selectivity and yield of various organic transformations by providing highly selective active sites. This is attributed to their well-defined pore architecture, which allows for precise molecular sieving and controlled access to reactive centers.

In addition to their catalytic applications, Molecular Sieves 5A 1/8 have found extensive use in the petroleum and natural gas industry. Their ability to adsorb water and other impurities with high selectivity is crucial for the production of high-purity hydrocarbons. A study published in Industrial & Engineering Chemistry Research underscores their effectiveness in dehydration processes, noting that the use of Molecular Sieves 5A can reduce drying times by up to 50% while maintaining product purity standards. This efficiency is particularly valuable in large-scale industrial operations where time and resource optimization are critical.

The versatility of Molecular Sieves 5A 1/8 extends into the pharmaceutical sector as well. Researchers are increasingly leveraging these materials for drug delivery systems due to their ability to control the release rate of active pharmaceutical ingredients (APIs). A groundbreaking study featured in Advanced Drug Delivery Reviews explores the use of Molecular Sieves 5A as a matrix for controlled-release formulations, demonstrating improved bioavailability and reduced dosing frequency. This innovation has the potential to revolutionize how medications are administered, offering patients more effective and convenient treatment options.

Environmental applications of Molecular Sieves 5A are also gaining traction. Their capacity to adsorb volatile organic compounds (VOCs) makes them an ideal candidate for air purification systems. A recent report by the Environmental Protection Agency (EPA) highlights the use of Molecular Sieves 5A in industrial settings to mitigate air pollution, noting that these materials can capture up to 90% of VOC emissions. This capability not only enhances environmental safety but also aligns with global efforts to combat climate change by reducing harmful emissions.

The synthesis and modification of Molecular Sieves 5A continue to be areas of intense research activity. Advances in nanotechnology have enabled the creation of nanostructured Molecular Sieves with enhanced properties. A study published in Nano Letters describes the development of nano-Molecular Sieves with increased surface area and pore volume, significantly improving their adsorption capacity. Such innovations open up new possibilities for applications ranging from energy storage to carbon capture.

In conclusion, Molecular Sieves 5A 1/8, as represented by the compound with CAS No. 69912-79-4, are indispensable materials in modern chemistry. Their unique properties make them invaluable in catalysis, industrial processes, pharmaceuticals, environmental remediation, and beyond. As research continues to uncover new applications and refine synthesis techniques, the impact of Molecular Sieves on science and industry is poised to grow even further.